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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic configuration of the

stannic ion, Sn(IV) or Sn⁴⁺. It details the formation of the ion from its neutral atomic state,

presents relevant quantitative data, outlines the experimental methodology for its

determination, and provides visual representations of the core concepts.

Electronic Configuration of the Neutral Tin Atom
(Sn)
The tin (Sn) atom has an atomic number of 50, which corresponds to 50 protons in its nucleus

and 50 electrons in its neutral state.[1][2] The arrangement of these electrons in atomic orbitals

determines its chemical properties. The ground state electron configuration of a neutral tin

atom is:

Full Configuration: 1s² 2s² 2p⁶ 3s² 3p⁶ 4s² 3d¹⁰ 4p⁶ 5s² 4d¹⁰ 5p²[2][3][4]

Noble Gas Abbreviated Configuration: [Kr] 4d¹⁰ 5s² 5p²[4][5][6]

The outermost electrons, known as valence electrons, are those in the highest principal energy

level (n=5). For tin, there are four valence electrons (5s² 5p²), which are primarily involved in

chemical bonding and determine its common oxidation states of +2 and +4.[4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1230384?utm_src=pdf-interest
https://www.youtube.com/watch?v=Ec9TmTlQ78U
https://periodictableguide.com/tin-sn-element-periodic-table/
https://periodictableguide.com/tin-sn-element-periodic-table/
https://brainly.com/question/37684409
https://your-online.ru/en/electronic-formulas/Sn
https://your-online.ru/en/electronic-formulas/Sn
https://brainly.com/question/40082916
https://www.webelements.com/tin/atoms.html
https://your-online.ru/en/electronic-formulas/Sn
https://environmentalchemistry.com/yogi/periodic/Sn.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formation and Electronic Configuration of the Sn⁴⁺
Ion
The Sn⁴⁺ ion is formed when a neutral tin atom loses its four valence electrons.[5] The process

of electron removal occurs from the outermost orbitals first. Specifically, the two electrons from

the 5p orbital are removed, followed by the two electrons from the 5s orbital.[1][3]

The resulting electronic configuration for the Sn⁴⁺ ion is:

Full Configuration: 1s² 2s² 2p⁶ 3s² 3p⁶ 4s² 3d¹⁰ 4p⁶ 4d¹⁰[3]

Noble Gas Abbreviated Configuration: [Kr] 4d¹⁰[5][8]

This configuration is isoelectronic with cadmium (Cd), meaning it has the same number of

electrons and their arrangement. The removal of the outermost shell leaves a stable, filled 4d

subshell.

Quantitative Data for Tin
The formation of the Sn⁴⁺ ion is an energy-intensive process, as reflected by the successive

ionization energies. The following table summarizes key quantitative data for the tin atom.

Property Value Reference(s)

Atomic Number 50 [1][2]

Atomic Mass 118.71 u [2]

First Ionization Energy 708.6 kJ/mol [9][10]

Second Ionization Energy 1411.8 kJ/mol [9][10]

Third Ionization Energy 2943.0 kJ/mol [9][10]

Fourth Ionization Energy 3930.3 kJ/mol [10]

Ionic Radius (Sn⁴⁺) 0.69 Å [7]
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Experimental Determination of Electronic
Configurations
Electronic configurations are not merely theoretical constructs; they can be determined

experimentally through various spectroscopic techniques.[11][12] These methods probe the

energy levels of electrons within an atom.

Key Experimental Method: X-ray Photoelectron
Spectroscopy (XPS)
X-ray Photoelectron Spectroscopy (XPS), also known as Electron Spectroscopy for Chemical

Analysis (ESCA), is a powerful surface-sensitive technique used to investigate the electronic

states and elemental composition of a material.[13] It is a primary method for experimentally

verifying electronic configurations.

Generalized Experimental Protocol for XPS Analysis of
Tin
The following protocol describes a general workflow for analyzing a tin-containing sample to

determine its chemical state, which is directly related to its electronic configuration.

Sample Preparation: A thin film of tin (e.g., ~15 nm) is deposited onto a conductive substrate,

such as a silicon wafer, using a method like e-beam evaporation.[14] For analysis of tin

oxides, the sample can be subsequently oxidized in a controlled oxygen atmosphere.[14][15]

Introduction into UHV: The prepared sample is loaded into an ultra-high vacuum (UHV)

chamber of the XPS instrument. UHV is critical to prevent contamination of the sample

surface and to allow the emitted electrons to travel to the detector without scattering.

X-ray Irradiation: The sample surface is irradiated with a monochromatic beam of X-rays

(e.g., Magnesium Kα with an energy of 1253.6 eV).[14][15]

Photoelectric Effect: The X-ray photons have sufficient energy to eject core-level and

valence electrons from the tin atoms on the surface.
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Electron Energy Analysis: An electron energy analyzer measures the kinetic energy of these

emitted photoelectrons.

Binding Energy Calculation: The binding energy (BE) of the electrons is calculated using the

equation: BE = hν - KE - Φ where hν is the energy of the X-ray photons, KE is the measured

kinetic energy of the electrons, and Φ is the work function of the spectrometer.

Spectral Analysis: The resulting XPS spectrum is a plot of the number of detected electrons

versus their binding energy. Each peak in the spectrum corresponds to a specific electronic

orbital (e.g., Sn 3d, Sn 4d). The precise binding energy is characteristic of the element and

its oxidation state. For instance, the Sn 3d₅/₂ binding energy for metallic tin is approximately

484.9 eV, while for tin oxide (SnO₂), it shifts to around 486.8 eV.[16] Analysis of these

chemical shifts allows for the determination of the oxidation state (e.g., Sn(0), Sn(II), or

Sn(IV)) and, by extension, confirmation of the electronic configuration.

Visualizations
Logical Diagram: Ionization of Tin (Sn) to Sn⁴⁺
The following diagram illustrates the stepwise removal of valence electrons from a neutral tin

atom to form the Sn⁴⁺ ion.
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Caption: Formation of the Sn⁴⁺ ion from a neutral Sn atom.

Experimental Workflow: XPS Analysis
This diagram outlines the key stages of an X-ray Photoelectron Spectroscopy experiment.
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Caption: A simplified workflow for XPS analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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